N-(5-bromothiazol-4-yl)acetamide

• Molecular Formula: C5H5BrN2OS
• Molecular Weight: 221.08 g/mol
• IUPAC Name: N-(5-bromo-1,3-thiazol-4-yl)acetamide
• InChI: InChI=1S/C5H5BrN2OS/c1-3(9)8-5-4(6)10-2-7-5/h2H,1H3,(H,8,9)
• InChI Key: LELIMDVSQMEEGE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(SC=N1)Br

Description

N-(5-bromothiazol-4-yl)acetamide is a useful research compound. Its molecular formula is C5H5BrN2OS and its molecular weight is 221.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-Bromopyrrolidine-2,5-dione (0.48 g, 2.67 mmol) was added to the solution of N-(thiazol-4-yl)acetamide (0.38 g, 2.67 mmol) in AcOH/THF (10 mL/10 mL). The mixture was heated to 25° C. for 2 h. The solvent was removed and the solution was adjusted to pH˜9 with 2 N NaOH solution. It was extracted with EA (3×50 mL), the combined organic phase was washed with brine, dried with Na2SO4 and concentrated to give the title compound (1.32 g, 1.45 mmol, 54.2%) as light yellow solid.